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Compound of Interest

Compound Name: 3,4-Benzocoumarin

Cat. No.: B1222585

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 3,4-
Benzocoumarin, intended to inform researchers, scientists, and professionals in drug
development about its safe handling, potential hazards, and relevant biological activities.

Chemical and Physical Properties

3,4-Benzocoumarin, a derivative of coumarin, possesses a fused benzene ring at the 3 and 4
positions of the coumarin scaffold.[1] This structural feature enhances its 1t-conjugation and
influences its physical and biological properties.[2]

Property Value Reference

CAS Number 6051-93-0 Sigma-Aldrich MSDS
Molecular Formula C13HsO2 Sigma-Aldrich MSDS
Molecular Weight 196.20 g/mol Sigma-Aldrich MSDS
Appearance White to off-white powder Sigma-Aldrich MSDS
Melting Point 221-222 °C [3]

Solubility Soluble in DMSO [2]

Storage Temperature 2-8°C Sigma-Aldrich MSDS
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Hazard Identification and Safety Precautions

According to the Material Safety Data Sheet from Sigma-Aldrich, 3,4-Benzocoumarin is

classified as an irritant.

Hazard Statement GHS Classification Precautionary Measures
Causes skin irritation Skin Irritation (Category 2) H315
Causes serious eye irritation Eye Irritation (Category 2A) H319
Specific target organ toxicity —
May cause respiratory irritation  single exposure (Category 3), H335

Respiratory system

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.

» Skin Protection: Wear protective gloves and clothing.

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate filter if dusts

are generated.

First Aid and Emergency Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Get medical attention.

Skin Contact

Immediately wash skin with soap and plenty of
water. Remove contaminated clothing. Get

medical attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical attention

immediately.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Firefighting Measures

Aspect

Information

Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Emits toxic fumes under fire conditions.

Firefighter Protection

Wear self-contained breathing apparatus for

firefighting if necessary.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3,4-Benzocoumarin are

not publicly available. However, the hazard classifications provided in the Safety Data Sheet

(SDS) are typically determined using standardized methodologies, such as those outlined by

the Organisation for Economic Co-operation and Development (OECD). The following are

generalized protocols for the types of studies that would be conducted.
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Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To determine the potential of a substance to cause skin irritation or corrosion.
Methodology:

Animal Model: Albino rabbit.

e Procedure: A small area of the rabbit's fur is clipped. 0.5 mL (for liquids) or 0.5 g (for solids
and semi-solids) of the test substance is applied to the test site. The site is covered with a
gauze patch and semi-occlusive dressing.

o Observation Period: The dressing is removed after 4 hours, and the skin is observed for
erythema and edema at 1, 24, 48, and 72 hours after patch removal.

e Scoring: The degree of irritation is scored based on a standardized scale.
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Figure 1: Generalized workflow for an acute dermal irritation study.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Objective: To assess the potential of a substance to cause eye irritation or corrosion.
Methodology:

o Animal Model: Albino rabbit.
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e Procedure: A single dose of 0.1 mL (for liquids) or 0.1 g (for solids) of the test substance is
instilled into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.

o Observation Period: The eyes are examined at 1, 24, 48, and 72 hours after instillation.

e Scoring: The cornea, iris, and conjunctiva are evaluated and scored according to a
standardized system.
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Figure 2: Generalized workflow for an acute eye irritation study.

Biological Activity and Signaling Pathways

Coumarin derivatives are known to exhibit a wide range of biological activities. While specific
signaling pathways for 3,4-Benzocoumarin are not extensively documented, research on
related benzocoumarins and coumarins provides insights into their potential mechanisms of

action.

Potential as an Enzyme Inhibitor

Coumarins are known to interact with various enzymes. For instance, some coumarin
derivatives act as inhibitors of cytochrome P450 enzymes, which are involved in the
metabolism of xenobiotics.[3] Additionally, certain coumarin-based compounds have shown
inhibitory activity against enzymes like dipeptidyl peptidase-1V (DPP-1V), which is a target in

diabetes treatment.[4]
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Anti-inflammatory and Antioxidant Activity

Many coumarin derivatives possess anti-inflammatory and antioxidant properties.[5] These
effects may be mediated through the modulation of key signaling pathways involved in
inflammation and oxidative stress, such as the Nuclear Factor-kappa B (NF-kB) and the
Nuclear factor erythroid 2-related factor 2 (Nrf2) pathways.[6]

» NF-kB Pathway: This pathway is a central regulator of inflammation. Coumarins may inhibit
the activation of NF-kB, thereby reducing the expression of pro-inflammatory genes.

» Nrf2 Pathway: The Nrf2 signaling pathway is a primary cellular defense mechanism against
oxidative stress. Some coumarins can activate Nrf2, leading to the expression of antioxidant
and cytoprotective genes.

Inflammatory Stimulus

Inflammatory Stimuli _

-
e

7
//Inhibition

NF-kB Activation Activation

Nrf2 Pathway

Pro-inflammatory

) Nrf2 Activation
Gene Expression

Antioxidant & Cytoprotective
Gene Expression

Click to download full resolution via product page

Figure 3: Potential signaling pathways modulated by 3,4-Benzocoumarin.
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Conclusion

3,4-Benzocoumarin is a chemical compound that requires careful handling due to its irritant
properties. Researchers and drug development professionals should adhere to the safety
precautions outlined in this guide and the official Safety Data Sheet. While its specific biological
mechanisms are still under investigation, the broader class of coumarins demonstrates
significant potential for therapeutic applications, particularly in the areas of anti-inflammatory
and antioxidant activity. Further research into the precise signaling pathways affected by 3,4-
Benzocoumarin is warranted to fully elucidate its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

